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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uvidin C, a drimane sesquiterpene isolated from the fungus Lactarius uvidus, represents a

class of natural compounds with potential applications in agriculture and pest management as

an insect antifeedant.[1] This document provides detailed application notes and standardized

protocols for designing and conducting insect antifeedant bioassays to evaluate the efficacy of

Uvidin C. The methodologies described herein are intended to ensure robust and reproducible

data generation for researchers in entomology, natural product chemistry, and agrochemical

development.

The protocols focus on the widely used leaf disc no-choice bioassay, a reliable method for

determining the feeding deterrence of a compound against chewing insects.[2][3][4]

Additionally, this document outlines the underlying gustatory signaling pathways in insects that

are likely targeted by aversive compounds like Uvidin C, providing a deeper biological context

for the observed antifeedant effects.
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Chemical Properties of Uvidin C
A thorough understanding of the test compound's properties is crucial for proper bioassay

design. Below is a summary of the key chemical properties of Uvidin C.

Property Value Reference

Molecular Formula C₁₅H₂₆O₃ [1]

Molecular Weight 254.37 g/mol [1]

Class Drimane Sesquiterpene [1]

Natural Source Lactarius uvidus (fungus) [1]

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and Ethanol. A

preliminary solubility test is

recommended to determine

the optimal solvent and

concentration for the bioassay.

[5][6][7][8]

Experimental Protocols
Protocol 1: No-Choice Leaf Disc Bioassay
This protocol is designed to assess the antifeedant activity of Uvidin C against a generalist

herbivorous insect, such as Spodoptera litura (tobacco cutworm), a common model organism in

such studies.

Materials:

Uvidin C (pure compound)

Solvent (e.g., DMSO or ethanol)

Fresh, untreated host plant leaves (e.g., castor bean, Ricinus communis, for Spodoptera

litura)
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Petri dishes (9 cm diameter)

Filter paper

Cork borer or leaf punch (to create uniform leaf discs)

Micropipettes

Forceps

Third-instar larvae of Spodoptera litura (or other target insect)

Controlled environment chamber (25 ± 2°C, 60-70% RH, 16:8 h L:D photoperiod)

Leaf area meter or image analysis software

Procedure:

Preparation of Test Solutions:

Prepare a stock solution of Uvidin C in the chosen solvent (e.g., 10 mg/mL in DMSO).

From the stock solution, prepare a series of dilutions to achieve the desired test

concentrations (e.g., 0.1, 0.5, 1.0, 2.5, and 5.0 mg/mL).

Prepare a control solution containing only the solvent.

Leaf Disc Preparation:

Excise uniform leaf discs from healthy, pesticide-free host plant leaves using a cork borer.

Apply a consistent volume (e.g., 50 µL) of each test solution or the control solution evenly

onto the surface of a leaf disc.

Allow the solvent to evaporate completely in a fume hood.

Bioassay Setup:

Place a piece of filter paper in the bottom of each Petri dish to maintain humidity.
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Place one treated leaf disc in the center of each Petri dish.

Introduce one pre-starved (for 2-4 hours) third-instar larva into each Petri dish.

Seal the Petri dishes with parafilm to prevent the larvae from escaping.

Each concentration and the control should be replicated at least 10 times.

Incubation and Data Collection:

Place the Petri dishes in a controlled environment chamber.

After 24 hours, measure the area of each leaf disc consumed using a leaf area meter or

by scanning the discs and analyzing the images with software.

Data Analysis:

Calculate the percentage of feeding inhibition using the following formula: Feeding

Deterrence Index (FDI) (%) = [(C - T) / C] * 100 Where:

C = Area of leaf consumed in the control group

T = Area of leaf consumed in the treatment group

Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine

significant differences between treatments.

If a dose-dependent response is observed, calculate the EC₅₀ (Effective Concentration to

inhibit 50% of feeding) using probit analysis.

Data Presentation
The following tables present hypothetical, yet realistic, quantitative data that could be obtained

from the described bioassay. This data is based on typical results for drimane sesquiterpenes

with known antifeedant properties.[1][9]

Table 1: Antifeedant Activity of Uvidin C against Spodoptera litura in a No-Choice Leaf Disc
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Concentration of Uvidin C
(mg/mL)

Mean Leaf Area Consumed
(mm²) ± SE

Feeding Deterrence Index
(FDI) (%)

Control (Solvent only) 150.2 ± 8.5 0

0.1 125.8 ± 7.2 16.2

0.5 88.6 ± 6.1 41.0

1.0 52.1 ± 4.9 65.3

2.5 25.4 ± 3.3 83.1

5.0 10.9 ± 2.1 92.7

Table 2: Efficacy of Uvidin C Compared to a Standard Antifeedant

Compound EC₅₀ (mg/mL) 95% Confidence Interval

Uvidin C 0.85 0.72 - 1.01

Azadirachtin (Positive Control) 0.25 0.21 - 0.30

Visualization of Pathways and Workflows
Experimental Workflow
The following diagram illustrates the logical flow of the no-choice leaf disc bioassay.
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Click to download full resolution via product page

Experimental workflow for the Uvidin C antifeedant bioassay.

Signaling Pathway
Antifeedant compounds are primarily detected by gustatory receptor neurons (GRNs) in

insects. The binding of aversive compounds to specific gustatory receptors (GRs) triggers a

signaling cascade that ultimately leads to feeding deterrence. The diagram below illustrates a

generalized gustatory signaling pathway for aversive compounds in Drosophila, a model

organism for insect taste.[10][11][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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